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Compound of Interest

Compound Name: Diethyl phenylmalonate

Cat. No.: B166042

An In-depth Technical Guide to the Safety, Toxicity, and Handling of Diethyl Phenylmalonate

This guide provides comprehensive safety, toxicity, and handling information for diethyl
phenylmalonate (CAS No. 83-13-6), tailored for researchers, scientists, and professionals in
drug development. It consolidates critical data from various safety data sheets and chemical
information sources to ensure safe laboratory practices.

Physical and Chemical Properties

Diethyl phenylmalonate is a colorless to light yellow, transparent oily liquid.[1][2] It is used as
a pharmaceutical intermediate and in organic synthesis.[1][2]
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Property Value Source(s)
Molecular Formula C13H1604 [11[3]
Molecular Weight 236.26 g/mol [3114]
Appearance Colorless to light yellow liquid [2][3]
Odor Odorless [3]
Melting Point 16 -17 °C/60.8 - 62.6 °F [3][5]
Boiling Point 170 -172°C /338 - 341.6 °F (102]
@ 14 mmHg

Density 1.095 g/mL at 25 °C [1114]
Flash Point > 112 °C /> 233.6 °F [3][6]
Water Solubility Immiscible [11[3]
Refractive Index n20/D 1.491 [1][4]

Toxicological Information

The toxicological properties of diethyl phenylmalonate have not been fully investigated.[6][7]
No acute toxicity information is available for the product.[3] It is not listed as a carcinogen by
ACGIH, IARC, NTP, or California Proposition 65.[2][7]

Potential Health Effects:
o Eye Contact: May cause eye irritation.[6][7]

o Skin Contact: May cause skin irritation.[6][7] Some aggregated GHS information indicates it
may cause skin irritation (H315).[8]

 Inhalation: May cause respiratory tract irritation.[6][7] Some aggregated GHS information
indicates it may cause respiratory irritation (H335).[8]

 Ingestion: May cause irritation of the digestive tract.[6][7]
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Toxicity Metric  Value Species Route Source(s)

LD50/LC50 Not available - - [7]

Note on Experimental Protocols: The cited source materials are primarily Safety Data Sheets
(SDS), which summarize toxicological findings but do not provide detailed experimental
methodologies for the underlying studies.

Hazard Identification and GHS Classification

Many sources state that the product contains no substances which at their given concentration
are considered to be hazardous to health.[3][9] However, some suppliers caution that it may
cause eye, skin, and respiratory tract irritation.[7]

Aggregated GHS information from multiple sources provides the following potential hazard
statements, although it is noted that the chemical does not meet GHS hazard criteria for the
majority of reports[8]:

e H315: Causes skin irritation
e H319: Causes serious eye irritation

o H335: May cause respiratory irritation

Safe Handling and Storage

Handling:

Wash hands thoroughly after handling.[5][6]

Avoid contact with eyes, skin, and clothing.[5][6]

Use with adequate ventilation to keep airborne concentrations low.[6][7]

Do not breathe vapor, mist, or gas.[7]

Remove and wash contaminated clothing before re-use.[5]
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o Keep the container tightly closed.[6]

Storage:

Store in a cool, dry, well-ventilated area.[2][6]

Keep the container tightly closed.[6][7]

Store away from incompatible substances.[2][6]

Incompatible Materials: Strong oxidizing agents, acids, bases, and reducing agents.[2][7]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

¢ Use adequate ventilation to maintain low airborne concentrations.[6][7] Under normal use
conditions, specific engineering measures may not be required.[3]

Personal Protective Equipment:

o Eye/Face Protection: Wear chemical splash goggles or safety glasses with side shields
(compliant with OSHA's 29 CFR 1910.133 or European Standard EN166).[3][5][7]

o Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and clothing, such
as long sleeves, to prevent skin exposure.[3][7] Gloves must be inspected before use, and
proper removal techniques should be employed.[10]

e Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[3] If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[6][7]

First Aid Measures

The following diagram outlines the initial response protocol for various exposure routes.
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Exposure Route

First Aid Protocol

Ingestion

Y

Do NOT induce vomiting.
Rinse mouth. If conscious, drink 2-4 cups
of water or milk.

Eye Contact

Flush eyes with plenty of water for at least 15 minutes,

occasionally lifting eyelids.

Skin Contact

Inhalation

Remove contaminated clothing.
Flush skin with plenty of soap and water
for at least 15 minutes.

———————

Y

Move to fresh air immediately.
If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for diethyl phenylmalonate exposure.

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[6][7]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated by thermal decomposition.[5][6][7] Vapors may be

heavier than air and can spread along the ground.[6] Containers may explode when heated.

[6]

» Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) in

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[6][7]
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Accidental Release Measures

The workflow below details the procedural steps for managing an accidental spill.

Spill Detected

1. Ensure Proper PPE is Worn
(Goggles, Gloves, Protective Clothing)

i

2. Ensure Adequate Ventilation

i

3. Contain Spill
(Prevent entry into waterways/sewers)

i

4. Absorb with Inert Material
(e.g., vermiculite, sand, earth)

i

5. Collect and Place in a Suitable,
Closed Container for Disposal

i

6. Clean Spill Area Thoroughly

i

7. Dispose of Waste
(Follow local and national regulations)

Spill Cleanup Complete
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Caption: Workflow for handling an accidental spill of diethyl phenylmalonate.

Stability and Reactivity

e Chemical Stability: Stable under normal temperatures and pressures.[2][7]

Conditions to Avoid: Incompatible materials and strong heating.[7]

Incompatible Materials: Strong oxidizing agents, acids, bases, and reducing agents.[2][5][7]

Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide
and carbon dioxide.[5][7]

Hazardous Polymerization: Not reported to occur.[2][7]

Ecological Information

o Ecotoxicity: Contains no substances known to be hazardous to the environment or not
degradable in wastewater treatment plants.[3][9]

o Persistence and Degradability: As it is soluble in water, persistence is considered unlikely.[3]

[5]
e Bioaccumulation: Bioaccumulation is unlikely.[3]

o Mobility in Soil: The product is water-soluble and is likely to be highly mobile in soils.[3][9]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[9]
Chemicals should be left in their original containers, and not mixed with other waste.
Uncleaned containers should be handled in the same manner as the product itself.

Regulatory Information

o TSCA: Diethyl phenylmalonate (CAS #83-13-6) is listed on the TSCA inventory.[7]
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e SARA 311/312 Hazards: No SARA Hazards are listed in several sources.

o State Right-to-Know Lists: The substance is listed on the Pennsylvania and New Jersey
Right To Know lists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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